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Mechanism of Action

MA242 free base is a bifunctional molecule that simultaneously targets two key proteins:

MDM2: A negative regulator of the tumor suppressor p53.

NFAT1: A transcription factor implicated in tumor cell survival and proliferation [1] [2].

Its mechanism is illustrated below:
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MA242 free base simultaneously binds MDM2 and NFAT1, inducing their degradation and inhibiting

transcription, leading to apoptosis.

Biological Activity & Experimental Data

MA242 free base demonstrates potent and selective anti-cancer activity in both cellular and animal models.

In Vitro Efficacy
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The table below summarizes the inhibitory effects of MA242 free base on the viability of various human

pancreatic cancer cell lines after a 72-hour treatment [1]:

Cell Line p53 Status IC₅₀ (μM)

Panc-1 Mutant 0.14

Mia-Paca-2 Mutant 0.14

AsPC-1 Mutant 0.15

BxPC-3 Wild-type 0.25

HPAC Wild-type 0.40

HPDE (Normal) Normal cell 5.81

MA242 free base also significantly reduces MDM2 and NFAT1 protein levels at low concentrations (0.1-

0.5 μM) within 24 hours [1]. It induces apoptosis (programmed cell death) and exhibits selective

cytotoxicity against Hepatocellular Carcinoma (HCC) cells with IC₅₀ values between 0.1 and 0.31 μM [1]

[3].

In Vivo Efficacy

In mouse models of pancreatic cancer, MA242 free base administered intraperitoneally (IP) potently

inhibited tumor growth [1] [2]:

Tumor Model Dosage Treatment Schedule Result

Panc-1 orthotopic
tumors

2.5 mg/kg & 5
mg/kg

IP; 5 days/week for 5
weeks

56.1% & 82.5% tumor growth
inhibition

AsPC-1 orthotopic
tumors

10 mg/kg IP; 5 days/week for 3
weeks

89.5% tumor growth inhibition
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These effects were achieved without significant host toxicity or changes in average body weight [1].

Experimental Protocols

For researchers looking to replicate or build upon these findings, here are the key experimental

methodologies.

Cell Viability Assay (MTT)

This protocol is used to determine the half-maximal inhibitory concentration (IC₅₀) of MA242 free base [1]

[2].

Cell Lines: Human pancreatic cancer cells (e.g., HPAC, Panc-1, AsPC-1, Mia-Paca-2, BxPC-3) and

normal human pancreatic ductal epithelium (HPDE) cells.
Procedure:

Seed cells in plates and allow to adhere.
Treat cells with MA242 free base at a range of concentrations (e.g., 0.05, 0.5, and 5 μM).

Incubate for 72 hours.
Add MTT reagent and incubate further to allow formazan crystal formation.

Dissolve crystals and measure the absorbance to calculate cell viability and IC₅₀.

Western Blot Analysis

This protocol is used to detect changes in MDM2 and NFAT1 protein levels after treatment [1] [2].

Cell Lines: Human pancreatic cancer cells (e.g., HPAC, Panc-1, AsPC-1).
Procedure:

Treat cells with MA242 free base at concentrations of 0, 0.1, 0.2, and 0.5 μM.
Incubate for 24 hours.

Lyse cells and extract total protein.
Separate proteins by SDS-PAGE gel electrophoresis and transfer to a membrane.

Probe membrane with specific anti-MDM2 and anti-NFAT1 antibodies.
Use a secondary antibody conjugated to a detection system (e.g., HRP) to visualize protein

bands. A observed decrease in band intensity indicates protein degradation.
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Animal Model Study

This protocol assesses the efficacy of MA242 free base in living organisms [1] [2].

Animals: Female 4-6 week old athymic nude mice.

Procedure:
Implant AsPC-1-Luc or Panc-1-Luc pancreatic cancer cells to establish orthotopic tumors.

Administer MA242 free base via intraperitoneal (IP) injection.
Use two main dosing regimens:

For Panc-1 models: 2.5 or 5 mg/kg, administered 5 days per week for five weeks.
For AsPC-1 models: 10 mg/kg, administered 5 days per week for three weeks.

Monitor tumor growth using in vivo imaging (e.g., bioluminescence) and measure tumor
volume/weight at the endpoint.

Record animal body weights weekly to monitor for toxicity.

Physicochemical Properties

CAS Number: 1049704-17-7 [1] [4]
Molecular Formula: C₂₄H₂₀ClN₃O₃S [1] [5]

Molecular Weight: 465.95 g/mol [1] [5]
IUPAC Name: 10-[(4-chlorophenyl)methylamino]-2-(4-methylphenyl)sulfonyl-2,7-

diazatricyclo[6.3.1.0⁴,¹²]dodeca-1(12),3,7,9-tetraen-11-one [4]
SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C3CCN=C4C3=C2C(=O)C(=C4)NCC5=CC=C(C=C5)Cl

[4]
Storage: Store as a powder at -20°C for long-term stability (up to 3 years). Solutions in DMSO can be

stored at -80°C for 6 months [1] [6].

Important Note

MA242 free base is strictly for research use and is not intended for human diagnostic or therapeutic use [1]

[3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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